Cas no 2227845-50-1 ((2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol)
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol
- EN300-1789968
- 2227845-50-1
-
- Inchi: 1S/C7H12N2O2/c1-4-7(6(8)3-10)5(2)11-9-4/h6,10H,3,8H2,1-2H3/t6-/m1/s1
- InChI Key: UJCRWYAUNDWACB-ZCFIWIBFSA-N
- SMILES: O1C(C)=C(C(C)=N1)[C@@H](CO)N
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 72.3Ų
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789968-0.05g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 0.05g |
$1549.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-0.1g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 0.1g |
$1623.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-0.25g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 0.25g |
$1696.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-0.5g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 0.5g |
$1770.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-1.0g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 1g |
$1844.0 | 2023-05-23 | ||
| Enamine | EN300-1789968-2.5g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 2.5g |
$3611.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-5.0g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 5g |
$5345.0 | 2023-05-23 | ||
| Enamine | EN300-1789968-10.0g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 10g |
$7927.0 | 2023-05-23 | ||
| Enamine | EN300-1789968-1g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 1g |
$1844.0 | 2023-09-19 | ||
| Enamine | EN300-1789968-5g |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol |
2227845-50-1 | 5g |
$5345.0 | 2023-09-19 |
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol
Introduction to (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol (CAS No. 2227845-50-1)
(2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol, identified by its CAS number 2227845-50-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the second carbon atom, as indicated by the (S) configuration, makes this compound an interesting candidate for further investigation in stereochemistry and pharmacology.
The compound belongs to a class of molecules that incorporate an oxazole ring, which is a five-membered heterocyclic structure containing one oxygen and two carbon atoms. Oxazole derivatives are well-known for their diverse biological activities and have been extensively studied for their roles in various therapeutic applications. The specific substitution pattern in (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol contributes to its unique chemical and biological properties, making it a valuable scaffold for medicinal chemistry.
In recent years, there has been a growing interest in the development of novel chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol makes it an attractive candidate for such studies. Researchers have been exploring its potential as a building block for more complex molecules with enhanced pharmacological profiles.
The oxazole ring in this compound not only contributes to its structural complexity but also plays a crucial role in its interactions with biological targets. Oxazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution on the oxazole ring further modulates these properties, making (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol a promising candidate for further exploration.
Recent studies have highlighted the importance of understanding the conformational flexibility of chiral molecules like (2S)-2-amino-2-(dimethyl-1,2-oxazol-4-ylenthanenol
The synthesis of enantiomerically pure compounds remains a challenge in pharmaceutical chemistry. However, advances in asymmetric synthesis techniques have made it possible to produce high-purity enantiomers like (S)-(-)-2-amino-bis(dimethylthiomethyl)oxirane. These techniques often involve catalytic processes that selectively produce one enantiomer over another, ensuring high stereochemical purity.
The potential applications of (S)-(-)-3-(Dimethylthiomethyl)oxirane extend beyond its use as a building block for more complex molecules. It has been investigated as a potential intermediate in the synthesis of various pharmacologically active compounds. The oxazole ring's ability to participate in hydrogen bonding and other non-covalent interactions makes it an ideal candidate for designing molecules with specific binding affinities.
The development of novel drug candidates often involves extensive screening processes to identify compounds with desirable pharmacological properties. High-throughput screening (HTS) techniques have been instrumental in identifying promising hits like (R)-(+)-3-(Dimethylthiomethyl)oxirane. These techniques allow researchers to rapidly test large libraries of compounds for their ability to interact with specific biological targets.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling and simulation techniques have been used to predict the binding affinities and interactions between (R)-(-)-3-(Dimethylthiomethyl)oxirane and various biological targets. These predictions can guide experimental efforts and help optimize the design of new drug candidates.
In conclusion, (CAS No. 2227845_50_1)(S)-(-)-3-(Dimethylthiomethyl)oxirane
/
/
/
/
/
/
/
/
/
/
/
/(R)-(+)-3-(Dimethylthiomethyl)oxirane(CAS No.)2227845_50_1)(R)(R)(R)(R)(R)(R)(R)(R)(R)(R) is a significant compound with potential applications in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this are expected to play a crucial role in the discovery and development of new therapeutic agents.
2227845-50-1 ((2S)-2-amino-2-(dimethyl-1,2-oxazol-4-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)